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Introduction
IMP-1710 is a potent, selective, and covalent activity-based probe for the deubiquitylating

enzyme Ubiquitin carboxy-terminal hydrolase L1 (UCHL1).[1][2][3] This probe possesses a

strategically placed alkyne functional group, enabling the use of copper(I)-catalyzed azide-

alkyne cycloaddition (CuAAC), a form of "click chemistry," for the identification and

quantification of its protein targets in complex biological systems.[1][4] IMP-1710
stereoselectively forms a covalent bond with the catalytic cysteine residue (Cys90) of UCHL1,

allowing for its robust and specific labeling within intact cells.[1][2][3]

This document provides detailed protocols for utilizing IMP-1710 in conjunction with click

chemistry-based proteomics to identify its cellular targets, with a primary focus on UCHL1. The

methodologies outlined here are applicable for activity-based protein profiling (ABPP), target

engagement studies, and for elucidating the mechanism of action of UCHL1 inhibitors.
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The following tables summarize the quantitative data regarding the potency and selectivity of

IMP-1710.

Table 1: In Vitro Inhibitory Potency

Compound Target Assay IC₅₀ (nM)
95%
Confidence
Interval (nM)

IMP-1710

(alkyne probe)
UCHL1

Ub-Lys-TAMRA

FP
38 32-45

Compound 1

(parent inhibitor)
UCHL1

Ub-Lys-TAMRA

FP
90 79-100

IMP-1711

(inactive

enantiomer)

UCHL1
Ub-Lys-TAMRA

FP
>100,000 N/A

Data sourced from fluorescence polarization (FP) assays.[1][2]

Table 2: Cellular Target Engagement in IPF Fibroblasts

Compound Target Assay IC₅₀ (nM)

IMP-1710 UCHL1

Inhibition of TGF-β1-

induced fibroblast-to-

myofibroblast

transition

740

This assay measures the functional cellular outcome of UCHL1 inhibition.[5]

Signaling Pathway Context: UCHL1 in Fibrosis
UCHL1 is implicated in the progression of fibrotic diseases, such as idiopathic pulmonary

fibrosis (IPF). The transforming growth factor-beta 1 (TGF-β1) signaling pathway is a key driver

of fibrosis. It induces the transformation of fibroblasts into myofibroblasts, which are

characterized by the expression of alpha-smooth muscle actin (αSMA) and excessive
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deposition of extracellular matrix proteins. Inhibition of UCHL1 by IMP-1710 has been shown to

block this pro-fibrotic transition, suggesting that UCHL1 activity is a critical component of the

fibrotic signaling cascade.[1][2]
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Caption: Role of UCHL1 in TGF-β1 induced fibrosis and its inhibition by IMP-1710.
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The overall workflow for identifying cellular targets of IMP-1710 involves treating intact cells

with the probe, lysing the cells, using a click reaction to attach a biotin tag to the probe-protein

conjugate, enriching the biotinylated proteins, and finally identifying the proteins via mass

spectrometry.[2]

Intact Cells Treat with IMP-1710
(Alkyne Probe) Cell Lysis

Click Chemistry:
Add Azide-Biotin, CuSO₄,
Reducing Agent, Ligand

Enrichment:
Streptavidin Beads Wash Beads On-Bead Digestion

(Trypsin/LysC) nanoLC-MS/MS Analysis Target Identification
& Quantification

Click to download full resolution via product page

Caption: Workflow for IMP-1710 target identification using click chemistry proteomics.

Detailed Experimental Protocols
Protocol 1: In-Cell Labeling with IMP-1710
This protocol describes the treatment of live cells with the IMP-1710 probe to achieve covalent

labeling of target proteins.

Materials:

HEK293T cells (or other cell line of interest)

Complete cell culture medium (e.g., DMEM with 10% FBS)

IMP-1710 stock solution (e.g., 10 mM in DMSO)

Vehicle control (DMSO)

Phosphate-buffered saline (PBS)

Cell scrapers

Procedure:

Cell Culture: Culture HEK293T cells in appropriate vessels (e.g., 15 cm dishes) to

approximately 80-90% confluency.
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Probe Treatment:

Prepare working solutions of IMP-1710 in complete medium. For quantitative proteomics,

a concentration range of 20 nM, 200 nM, and up to 1 µM can be used to assess

concentration-dependent labeling.[2][6]

Include a vehicle-only control (e.g., 0.1% DMSO).

Aspirate the old medium from the cells and replace it with the medium containing IMP-
1710 or vehicle.

Incubation: Incubate the cells for a desired period (e.g., 1 to 3 hours) at 37°C in a CO₂

incubator.[2]

Cell Harvest:

Aspirate the medium and wash the cells twice with cold PBS.

Harvest the cells by scraping into cold PBS.

Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.

Aspirate the supernatant and flash-freeze the cell pellet in liquid nitrogen. Pellets can be

stored at -80°C until further processing.

Protocol 2: Cell Lysis and Protein Quantification
Materials:

Lysis buffer (e.g., RIPA buffer or 50 mM HEPES, pH 7.4, 150 mM NaCl, 1% Triton X-100)

supplemented with protease and phosphatase inhibitors.

BCA protein assay kit

Sonicator

Procedure:

Cell Lysis: Resuspend the cell pellet in 1 mL of cold lysis buffer per 15 cm dish.
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Homogenization: Incubate on ice for 20 minutes, with vortexing every 5 minutes. Further

disrupt the cells by sonication (e.g., 3 cycles of 10 seconds ON, 30 seconds OFF) on ice.

Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Protein Quantification:

Collect the supernatant (clarified lysate).

Determine the protein concentration using a BCA assay according to the manufacturer's

instructions.

Normalize all samples to the same protein concentration (e.g., 1-2 mg/mL) using lysis

buffer.

Protocol 3: Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol attaches a biotin tag to the alkyne-modified proteins labeled by IMP-1710.

Materials:

Normalized protein lysate (1-2 mg/mL)

Azide-biotin tag (e.g., Azide-PEG3-Biotin) stock solution (10 mM in DMSO)

Copper(II) sulfate (CuSO₄) stock solution (50 mM in water)

Tris(2-carboxyethyl)phosphine (TCEP) or Sodium Ascorbate stock solution (50 mM in water,

freshly prepared)

Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) ligand stock solution (10 mM in

DMSO)

1.5 mL microcentrifuge tubes

Procedure:
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Prepare Click Chemistry Master Mix: For each 1 mL of lysate, prepare a master mix of the

click reagents. Add the reagents in the following order to avoid premature copper reduction:

Azide-Biotin (final concentration: 100 µM)

TBTA (final concentration: 100 µM)

CuSO₄ (final concentration: 1 mM)

TCEP or Sodium Ascorbate (final concentration: 1 mM)

Reaction: Add the master mix to the protein lysate.

Incubation: Incubate the reaction for 1 hour at room temperature with gentle rotation.[7]

Protocol 4: Enrichment of Biotinylated Proteins
Materials:

Streptavidin or NeutrAvidin agarose beads

Wash Buffer 1 (e.g., 1% SDS in PBS)

Wash Buffer 2 (e.g., 8 M urea in 100 mM Tris-HCl, pH 8.0)

Wash Buffer 3 (e.g., 20% acetonitrile in PBS)

PBS

Procedure:

Bead Preparation: Wash the streptavidin beads three times with PBS according to the

manufacturer's instructions.

Affinity Capture: Add the washed streptavidin beads to the lysate post-click reaction.

Incubate for 1-2 hours at 4°C with gentle rotation.[7]

Washing:
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Pellet the beads by centrifugation (1,500 x g for 2 minutes) or using a magnetic stand.

Discard the supernatant.

Perform a series of stringent washes to remove non-specifically bound proteins:

Wash twice with Wash Buffer 1.

Wash twice with Wash Buffer 2.

Wash three times with PBS.

Protocol 5: On-Bead Digestion and Mass Spectrometry
Preparation
Materials:

Reduction buffer (e.g., 10 mM DTT in 50 mM ammonium bicarbonate)

Alkylation buffer (e.g., 55 mM iodoacetamide in 50 mM ammonium bicarbonate)

Sequencing-grade Trypsin and/or Lys-C

50 mM ammonium bicarbonate

Formic acid

Procedure:

Reduction and Alkylation:

Resuspend the washed beads in reduction buffer and incubate for 30 minutes at 56°C.

Cool to room temperature. Add alkylation buffer and incubate for 20 minutes in the dark.

Digestion:

Wash the beads with 50 mM ammonium bicarbonate.
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Resuspend the beads in a solution containing Trypsin/Lys-C in 50 mM ammonium

bicarbonate.

Incubate overnight at 37°C with shaking.

Peptide Collection:

Centrifuge the beads and collect the supernatant containing the digested peptides.

Perform a second elution with 50 mM ammonium bicarbonate and combine the

supernatants.

Desalting: Acidify the peptides with formic acid to a final concentration of 0.1-1%. Desalt the

peptides using a C18 StageTip or similar desalting column.

LC-MS/MS Analysis: Analyze the desalted peptides by nano-liquid chromatography-tandem

mass spectrometry (nanoLC-MS/MS). For quantitative analysis, peptides can be labeled with

tandem mass tags (TMT) prior to mass spectrometry.[2] The resulting data can be used to

identify proteins that were significantly enriched in the IMP-1710-treated samples compared

to controls. The mass spectrometry proteomics data for IMP-1710 has been deposited to the

ProteomeXchange Consortium with the dataset identifier PXD015825.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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